(2Z)-3-{1-[2-(4-chloro-3-methylphenoxy)ethyl]-1H-indol-3-yl}-2-(pyrrolidin-1-ylcarbonyl)prop-2-enenitrile

• Molecular Formula: C25H24ClN3O2
• Molecular Weight: 433.9 g/mol
• IUPAC Name: (Z)-3-[1-[2-(4-chloro-3-methylphenoxy)ethyl]indol-3-yl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C25H24ClN3O2/c1-18-14-21(8-9-23(18)26)31-13-12-29-17-20(22-6-2-3-7-24(22)29)15-19(16-27)25(30)28-10-4-5-11-28/h2-3,6-9,14-15,17H,4-5,10-13H2,1H3/b19-15-
• InChI Key: XVBHFEQKRNLAAG-CYVLTUHYSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCCN2C=C(C3=CC=CC=C32)/C=C(/C#N)\C(=O)N4CCCC4)Cl
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN2C=C(C3=CC=CC=C32)C=C(C#N)C(=O)N4CCCC4)Cl

Description

(Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE is a complex organic compound characterized by its unique structure, which includes an indole core, a pyrrolidinylcarbonyl group, and a cyanide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE typically involves multiple steps, starting with the preparation of the indole core The indole is then functionalized with a 4-chloro-3-methylphenoxyethyl group through a nucleophilic substitution reaction

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, precise temperature control, and efficient purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

(Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives by altering the functional groups.

Substitution: The phenoxy and indole groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological targets. Its indole core is of particular interest due to its presence in many biologically active molecules.

Medicine

In medicinal chemistry, (Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE is investigated for its potential therapeutic properties. Its ability to interact with various biological targets makes it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of (Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE involves its interaction with molecular targets, such as enzymes or receptors. The indole core can bind to specific sites on these targets, modulating their activity. The presence of the cyanide moiety may also contribute to its reactivity and ability to form covalent bonds with biological molecules.

Comparison with Similar Compounds

Similar Compounds

(Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE: shares similarities with other indole-based compounds, such as indomethacin and tryptophan derivatives.

Indomethacin: A nonsteroidal anti-inflammatory drug with an indole core.

Tryptophan Derivatives: Compounds derived from the amino acid tryptophan, which also contains an indole ring.

Uniqueness

What sets (Z)-2-{1-[2-(4-CHLORO-3-METHYLPHENOXY)ETHYL]-1H-INDOL-3-YL}-1-(1-PYRROLIDINYLCARBONYL)-1-ETHENYL CYANIDE apart is its combination of functional groups, which confer unique chemical and biological properties. The presence of the pyrrolidinylcarbonyl group and the cyanide moiety, along with the indole core, makes it a versatile compound for various applications.